5-Carbamoylthiophene-2-carboxylic acid

• IUPAC Name: 5-carbamoylthiophene-2-carboxylic acid
• InChI: InChI=1S/C6H5NO3S/c7-5(8)3-1-2-4(11-3)6(9)10/h1-2H,(H2,7,8)(H,9,10)
• InChI Key: QHUQNZMROQKPRS-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)C(=O)O)C(=O)N
• Molecular Formula: C6H5NO3S
• DSSTOX Substance ID: DTXSID70352341
• Molecular Weight: 171.18 g/mol
• CAS RN: 345992-88-3

Description

Synthesis Analysis

The synthesis of thiophene derivatives like 5-Carbamoylthiophene-2-carboxylic acid often involves routes that allow for the introduction of functional groups that impart desired chemical properties. For example, a novel method for preparing thiophene derivatives has been described, highlighting the versatility of thiophene chemistry in generating compounds with specific functionalities through strategic synthetic routes (Tso et al., 1998). Additionally, efficient synthesis routes that avoid the use of additional catalysts have been reported, underscoring the advancements in the field toward more sustainable and cost-effective processes (Gao et al., 2013).

Molecular Structure Analysis

The molecular structure of this compound, like its counterparts, is crucial in determining its chemical reactivity and physical properties. Studies on thiophene derivatives reveal how modifications at specific positions influence the overall molecular architecture and, consequently, the material's characteristics and applications. Research on the electrosynthesis of thiophene derivatives provides insights into how electrochemical methods can be utilized to tailor the molecular structure for specific needs (Mikhailov et al., 1975).

Chemical Reactions and Properties

The chemical reactivity of this compound is influenced by its functional groups, enabling it to participate in various chemical reactions. The rhodium(III)-catalyzed decarboxylative C-H arylation of thiophenes is an example of how carboxylic acids can direct the functionalization of thiophene rings, facilitating the synthesis of biaryl scaffolds (Zhang et al., 2015). This highlights the compound's potential in creating complex molecular structures through selective reactions.

Physical Properties Analysis

The physical properties of thiophene derivatives, including this compound, such as solubility, melting point, and crystallinity, are pivotal in their application in various fields. The supramolecular liquid-crystalline complexes derived from thiophene carboxylic acids illustrate the impact of molecular structure on physical states and transitions, which are essential in materials science (Tso et al., 1998).

Chemical Properties Analysis

The chemical properties of this compound, such as acidity, reactivity towards nucleophiles, and electrophiles, underpin its utility in organic synthesis and potential pharmaceutical applications. The synthesis and evaluation of thiophene carboxylic acid derivatives as antirheumatic agents demonstrate the compound's functional versatility and potential for therapeutic use (Noguchi et al., 2003).

Scientific Research Applications

Synthesis and Biological Evaluation

In the field of antithrombotic agents, derivatives of 5-carbamoylthiophene-2-carboxylic acid have shown promise. The synthesis of 2-((2-chlorophenyl)(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)methyl)-4-methylthiazole-5-carboxylicacid derivatives was performed, with notable in vivo activity observed in these compounds. Their antimicrobial activity was also tested, displaying moderate to good results (Babu et al., 2016).

Novel Supramolecular Liquid-Crystalline Complexes

This compound derivatives have been used to form novel supramolecular liquid-crystalline complexes. These complexes are formed through intermolecular hydrogen bonding, starting from thieno[3,2-b]thiophene-2-carboxyaldehyde and thiophene-2-carboxylic acids (Tso et al., 1998).

Fluorescent Biosensor Applications

A derivative of thiophene carboxylic acid, specifically 3,3″-dihexyl-2,2′:5′,2″-terthiophene-5-carboxylic acid, was synthesized and investigated as a fluorescent biosensor. It demonstrated notable potential in protein analysis, especially in detecting Bovine Serum Albumin (BSA) and Lectin from Triticum (Hu et al., 2016).

Photoreleasable Protecting Group for Carboxylic Acids

The 2,5-dimethylphenacyl chromophore, a derivative of thiophene-2-carboxylic acid, was proposed as a new photoremovable protecting group for carboxylic acids. This development in photodeprotection technology is significant for the formation of carboxylic acids in almost quantitative yields (Klan et al., 2000).

Antibacterial Activity of Thiophene Derivatives

A study focused on the synthesis of novel series of N-benzyl substituted 2-aminothiophene-3-carboxylic acid derivatives, demonstrating significant antibacterial activity against both Gram-negative and Gram-positive bacteria (International Journal of Innovative Technology and Exploring Engineering, 2019).

Solar Cell Performance Enhancement

Research into conductive polymer precursors, including derivatives of thiophene-2-carboxylic acid, has shown that these compounds can significantly enhance the performance of photovoltaic cells. The study highlights the importance of the carboxylic acid group in binding to the TiO2 layer, improving solar cell efficiency (Yoon et al., 2011).

Safety and Hazards

The safety information for 5-Carbamoylthiophene-2-carboxylic acid indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.